![molecular formula C10H21ClN2O3 B3049729 tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate hydrochloride CAS No. 2173991-92-7](/img/structure/B3049729.png)
tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate hydrochloride
Overview
Description
“tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate hydrochloride” is a chemical compound with the CAS Number: 1392803-97-2 . It has a molecular weight of 216.28 . It is in powder form .
Molecular Structure Analysis
The IUPAC name of the compound is "tert-butyl ((3-methoxyazetidin-3-yl)methyl)carbamate" . The InChI code is "1S/C10H20N2O3/c1-9(2,3)15-8(13)12-7-10(14-4)5-11-6-10/h11H,5-7H2,1-4H3,(H,12,13)" . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
The compound is a powder . It is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 216.28 .Scientific Research Applications
Chemical Synthesis
tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate hydrochloride is utilized in chemical synthesis, notably in the Dirhodium(II)-catalyzed C-H amination reaction. This process involves the preparation of oxazolidinone from (S)-3-(tert-butyldimethylsilyloxy)-2-methylpropyl carbamate. The oxazolidinone is then efficiently converted into monoprotected 2-amino-2-methyl-1,3-propanediols (Yakura, Yoshimoto, & Ishida, 2007).
Material Synthesis
In material synthesis, this compound is involved in the synthesis of various chemical structures. For instance, it's used in the preparation of 2‐Amido Substituted Furan and hexahydroindole-1-carboxylate, significant for their applications in rearrangement and replacement reactions (Padwa, Brodney, & Lynch, 2003).
Pharmacological Research
In the realm of pharmacological research, derivatives of this compound have been explored for their potential applications. For example, certain compounds involving similar structures have been evaluated for antiarrhythmic and hypotensive properties (Chalina, Chakarova, & Staneva, 1998).
Crystallography
In crystallography, this compound contributes to the study of isomorphous crystal structures. This includes research on chlorodiacetylene and iododiacetylene derivatives and their interactions via hydrogen and halogen bonds (Baillargeon et al., 2017).
Molecular Architecture
The compound plays a role in understanding molecular architecture through the study of carbamate derivatives. These studies involve analyzing hydrogen bond interactions in different molecules, contributing to our understanding of three-dimensional molecular structures (Das et al., 2016).
properties
IUPAC Name |
tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3.ClH/c1-9(2,3)15-8(13)12-7-10(14-4)5-11-6-10;/h11H,5-7H2,1-4H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWADJUYPSRALKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CNC1)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2173991-92-7 |
Source
|
| Record name | Carbamic acid, N-[(3-methoxy-3-azetidinyl)methyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2173991-92-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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